Cas no 30866-52-5 (Benzenepropanamide,2-chloro-a-phenyl-)

• Product Name: Benzenepropanamide,2-chloro-a-phenyl-
• CAS No: 30866-52-5
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 322408
• PubChem ID: 276493
• Update Time: 2025-04-19

Benzenepropanamide,2-chloro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,2-chloro-a-phenyl-
• 3-(2-chlorophenyl)-2-phenylpropanamide
• Benzenepropanamide,2-chloro-a-phenyl
• DTXSID70298598
• NSC-124481
• NSC124481
• 30866-52-5

• Inchi： 1S/C15H14ClNO/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-9,13H,10H2,(H2,17,18)
• InChI Key： FNXKQLAQUNIYMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(N)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 259.07600
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.85190